Cas no 116371-34-7 (5'-Adenylic acid, 5'®P:5'''®P'-dianhydride withP,P'-(chloromethylene)bis[phosphonic acid])

• Product Name: 5'-Adenylic acid, 5'®P:5'''®P'-dianhydride withP,P'-(chloromethylene)bis[phosphonic acid]
• CAS No: 116371-34-7
• MF: C₂₁H₂₉ClN₁₀O₁₈P₄
• MW: 868.859205961227
• CID: 178896
• PubChem ID: 3081103
• Update Time: 2025-04-19

5'-Adenylic acid, 5'®P:5'''®P'-dianhydride withP,P'-(chloromethylene)bis[phosphonic acid] Chemical and Physical Properties

Names and Identifiers

• [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl]oxy-hydroxypho
• 5'-Adenylic acid, 5'&reg
• beta,beta'-monochloromethylene diadenosine 5',5'''-P(1),P(4)-tetraphosphate
• 5'-Adenylic acid, 5'-P:5'''-P'-dianhydride with (chloromethylene)bis(phosphonic acid)
• Appchcl-ppa
• P:5'''&reg
• P'-dianhydride withP,P'-(chloromethylene)bis[phosphonic acid]
• 116371-34-7
• beta,beta/'-monochloromethylene diadenosine 5/',5/'/'/'-P(1),P(4)-tetraphosphate
• [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl]oxy-hydroxyphosphoryl]-chloromethyl]phosphonic acid
• 5'-Adenylic acid, 5'®P:5'''®P'-dianhydride withP,P'-(chloromethylene)bis[phosphonic acid]

• Inchi： 1S/C21H29ClN10O18P4/c22-21(51(36,37)38)52(39,40)49-14-8(48-20(13(14)35)32-6-30-10-16(24)26-4-28-18(10)32)2-46-54(43,44)50-53(41,42)45-1-7-11(33)12(34)19(47-7)31-5-29-9-15(23)25-3-27-17(9)31/h3-8,11-14,19-21,33-35H,1-2H2,(H,39,40)(H,41,42)(H,43,44)(H2,23,25,27)(H2,24,26,28)(H2,36,37,38)/t7-,8-,11-,12-,13-,14-,19-,20-,21?/m1/s1
• InChI Key： WJVKFIBTKWVSPQ-GLYJMQRISA-N
• SMILES： ClC(P(=O)(O)O)P(=O)(O)O[C@@H]1[C@@H](COP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(N)=NC=NC3=4)O2)O)O)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 868.03037
• Monoisotopic Mass: 868.0300298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 54
• Rotatable Bond Count: 14
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.7
• Topological Polar Surface Area: 425Ų

Experimental Properties

• PSA: 424.74